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Compound of Interest

Compound Name: Sodium t-amyl oxide

Cat. No.: B8452104 Get Quote

CAS Number: 14593-46-5

This technical guide provides a comprehensive overview of sodium t-amyl oxide, also known

as sodium tert-pentoxide, a strong alkoxide base utilized in various chemical syntheses. It is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its properties, synthesis, and key applications, complete with experimental

protocols and workflow visualizations.

Core Properties and Data
Sodium t-amyl oxide is a reactive chemical compound valued for its strong basicity and

solubility in organic solvents.[1] It is a versatile reagent in organic synthesis, particularly in

reactions requiring a non-nucleophilic strong base.

Physicochemical Data
The following table summarizes the key physicochemical properties of sodium t-amyl oxide.
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Property Value References

CAS Number 14593-46-5 [2][3][4][5]

Molecular Formula C₅H₁₁NaO [1][4]

Molecular Weight 110.13 g/mol [4][5]

Appearance Cream or light tan powder [2][3]

Melting Point >200 °C [2][3]

Density 0.904 g/mL at 25 °C [2][3]

Flash Point -21 °C [2][3]

Solubility

Soluble in cyclohexane,

diglyme, hexane, THF, and

toluene. Reacts with water.

[1]

Sensitivity Air and moisture sensitive. [2]

Safety and Handling
Sodium t-amyl oxide is a flammable and corrosive solid that reacts with water.[2][3] It should

be handled under an inert atmosphere (e.g., nitrogen or argon) to prevent decomposition and

reaction with atmospheric moisture. Appropriate personal protective equipment (PPE),

including eye protection, gloves, and a lab coat, should be worn at all times. Store in a cool,

dry, and well-ventilated area away from water and sources of ignition.[2]

Synthesis of Sodium t-Amyl Oxide
Sodium t-amyl oxide is typically synthesized by the reaction of sodium metal with tert-amyl

alcohol. The reaction is exothermic and requires careful control of conditions to ensure safety

and product purity.

Laboratory Scale Synthesis Protocol
This protocol describes a typical laboratory-scale synthesis of sodium t-amyl oxide.

Materials:
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Sodium metal

tert-Amyl alcohol (anhydrous)

Anhydrous toluene (or other inert solvent)

Three-neck round-bottom flask

Reflux condenser

Mechanical stirrer

Inert gas supply (nitrogen or argon)

Heating mantle

Procedure:

Set up a dry three-neck round-bottom flask equipped with a mechanical stirrer, a reflux

condenser with a drying tube, and an inert gas inlet.

Under a positive pressure of inert gas, charge the flask with anhydrous toluene and tert-amyl

alcohol.

Carefully add small, clean pieces of sodium metal to the stirred solution.

Heat the reaction mixture to reflux. The reaction is typically complete when all the sodium

metal has dissolved. This can take several hours.

After the reaction is complete, cool the mixture to room temperature.

The resulting solution of sodium t-amyl oxide in toluene can be used directly, or the solvent

can be removed under reduced pressure to yield the solid product.

Industrial Scale Synthesis
On an industrial scale, the synthesis of granular sodium t-amyl oxide involves the reaction of

sodium metal with tert-amyl alcohol in an inert organic solvent.[6] The process is carried out in

a reactor under a nitrogen atmosphere with reflux for 8-40 hours.[7] After the reaction, excess
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tert-amyl alcohol and the inert solvent are removed by distillation and vacuum distillation,

respectively, to yield the granular product.[6][7]

Key Applications and Experimental Protocols
Sodium t-amyl oxide serves as a strong base in a variety of organic reactions, including

deprotonations, eliminations, and isomerizations.[1] Its bulky nature can provide steric

hindrance, influencing the regioselectivity and stereoselectivity of reactions.

Synthesis of Diketopyrrolopyrrole (DPP) Pigments
Sodium t-amyl oxide is a crucial reagent in the synthesis of high-performance

diketopyrrolopyrrole (DPP) pigments. The reaction involves the condensation of a dialkyl

succinate with an aromatic nitrile in the presence of the strong base.

Experimental Protocol for DPP Synthesis:

Materials:

Sodium t-amyl oxide

Dialkyl succinate (e.g., diethyl succinate)

Aromatic nitrile (e.g., benzonitrile)

Anhydrous high-boiling inert solvent (e.g., toluene)

Methanol

Water

Procedure:

In a reaction vessel under an inert atmosphere, dissolve sodium t-amyl oxide in the inert

solvent.

Add the dialkyl succinate and the aromatic nitrile to the solution.
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Heat the mixture to reflux and maintain for several hours until the reaction is complete

(monitored by TLC or HPLC).

Cool the reaction mixture and quench by adding a mixture of methanol and water.

The precipitated crude DPP pigment is collected by filtration, washed with methanol and

water, and dried.

Further purification can be achieved by recrystallization or sublimation.

Horner-Wadsworth-Emmons (HWE) Reaction
The Horner-Wadsworth-Emmons reaction is a widely used method for the synthesis of alkenes

from aldehydes or ketones and phosphonate carbanions. Sodium t-amyl oxide can be

employed as the base to deprotonate the phosphonate ester, generating the reactive

carbanion. The reaction generally favors the formation of (E)-alkenes.[8]

General Experimental Workflow for HWE Reaction:
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Reaction Setup

Deprotonation

Olefination Work-up

Phosphonate Ester

Cool to 0 °C

1. Dissolve

Anhydrous Solvent (e.g., THF)

Inert Atmosphere (N2 or Ar)

Sodium t-Amyl Oxide
2. Add Base

Phosphonate Carbanion Formation

Reaction at 0 °C to RTAldehyde or Ketone
3. Add Carbonyl

Alkene Product Quench with Water4. Work-up Extract with Organic Solvent Purify (Chromatography)

Click to download full resolution via product page

Caption: General workflow for a Horner-Wadsworth-Emmons reaction.

α-Alkylation of Ketones
Sodium t-amyl oxide can be used to generate enolates from ketones, which then act as

nucleophiles in reactions with alkyl halides to form α-alkylated ketones. The choice of base and

reaction conditions can influence the regioselectivity of the alkylation (kinetic vs.

thermodynamic enolate formation). The bulky nature of sodium t-amyl oxide can favor the

formation of the kinetic enolate by deprotonating the less sterically hindered α-proton.
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Experimental Workflow for α-Alkylation of a Ketone:

Reaction Setup

Enolate Formation

Alkylation Work-up
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1. Dissolve
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Sodium t-Amyl Oxide
2. Add Base

Kinetic Enolate Formation

Reaction at Low TemperatureAlkyl Halide (R-X)
3. Add Alkylating Agent

α-Alkylated Ketone Quench with Aqueous Solution4. Work-up Extract with Organic Solvent Purify (Chromatography)
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Caption: Workflow for the α-alkylation of a ketone via a kinetic enolate.

Role in Drug Development
Sodium t-amyl oxide is utilized as a reagent in the synthesis of active pharmaceutical

ingredients (APIs). A notable example is its application in the synthesis of Dolutegravir, an

antiretroviral medication used to treat HIV/AIDS. While specific, detailed proprietary synthesis

protocols are often not publicly available, the general role of strong alkoxide bases in such
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syntheses involves facilitating key bond-forming reactions, such as cyclizations and

condensations, which are essential for constructing the complex molecular architecture of the

drug. In some syntheses, the choice of a bulkier alkoxide like sodium t-amyl oxide over

smaller ones can be critical to avoid side reactions and improve the overall yield and purity of

the desired intermediate.

Conclusion
Sodium t-amyl oxide is a powerful and versatile strong base with significant applications in

organic synthesis, from the production of high-performance materials to the synthesis of

complex pharmaceutical compounds. Its utility stems from its strong basicity, good solubility in

organic solvents, and the steric hindrance provided by the tert-amyl group. A thorough

understanding of its properties, handling requirements, and reaction characteristics is essential

for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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